Cas no 946383-26-2 (N-{1-(propan-2-yl)piperidin-4-ylmethyl}-4-propoxybenzene-1-sulfonamide)

• Product Name: N-{1-(propan-2-yl)piperidin-4-ylmethyl}-4-propoxybenzene-1-sulfonamide
• CAS No: 946383-26-2
• MF: C₁₈H₃₀N₂O₃S
• MW: 354.507403850555
• CID: 5981661
• PubChem ID: 16887574
• Update Time: 2025-06-14

N-{1-(propan-2-yl)piperidin-4-ylmethyl}-4-propoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(propan-2-yl)piperidin-4-ylmethyl}-4-propoxybenzene-1-sulfonamide
• N-[(1-propan-2-ylpiperidin-4-yl)methyl]-4-propoxybenzenesulfonamide
• F5017-0154
• AKOS024490021
• N-((1-isopropylpiperidin-4-yl)methyl)-4-propoxybenzenesulfonamide
• 946383-26-2
• N-{[1-(propan-2-yl)piperidin-4-yl]methyl}-4-propoxybenzene-1-sulfonamide
• VU0629621-1

• Inchi： 1S/C18H30N2O3S/c1-4-13-23-17-5-7-18(8-6-17)24(21,22)19-14-16-9-11-20(12-10-16)15(2)3/h5-8,15-16,19H,4,9-14H2,1-3H3
• InChI Key： XEUZDOGEDZBCKT-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C(C)C)CC2)(=O)=O)=CC=C(OCCC)C=C1

Computed Properties

• Exact Mass: 354.19771400g/mol
• Monoisotopic Mass: 354.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67Ų

Additional information on N-{1-(propan-2-yl)piperidin-4-ylmethyl}-4-propoxybenzene-1-sulfonamide

Comprehensive Overview of N-{1-(propan-2-yl)piperidin-4-ylmethyl}-4-propoxybenzene-1-sulfonamide (CAS No. 946383-26-2)

N-{1-(propan-2-yl)piperidin-4-ylmethyl}-4-propoxybenzene-1-sulfonamide (CAS No. 946383-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique structural framework, combining a piperidine ring with a propoxybenzene moiety, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which could pave the way for novel therapeutic agents.

The compound's CAS No. 946383-26-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its sulfonamide group is a common pharmacophore in medicinal chemistry, often associated with antibacterial, anti-inflammatory, and enzyme-inhibiting properties. The inclusion of a propan-2-yl (isopropyl) group enhances its lipophilicity, potentially improving membrane permeability—a key factor in drug bioavailability. These attributes make N-{1-(propan-2-yl)piperidin-4-ylmethyl}-4-propoxybenzene-1-sulfonamide a subject of ongoing studies in targeted drug design.

In the context of current trends, this compound aligns with the growing demand for small-molecule modulators in precision medicine. Searches for terms like "sulfonamide derivatives in drug discovery" and "piperidine-based therapeutics" reflect widespread interest in its potential. Additionally, its structural complexity resonates with queries about "scaffold optimization" and "structure-activity relationships (SAR)," highlighting its relevance in computational chemistry and AI-driven molecular modeling.

From a synthetic perspective, the preparation of N-{1-(propan-2-yl)piperidin-4-ylmethyl}-4-propoxybenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and N-alkylation. These processes are frequently discussed in forums focusing on "green chemistry" and "sustainable synthesis," as researchers seek eco-friendly alternatives to traditional methods. The compound's propoxybenzene segment also ties into discussions about "aryl ethers in medicinal chemistry," a hot topic given their role in improving metabolic stability.

Beyond its chemical properties, CAS No. 946383-26-2 is often referenced in patent literature, underscoring its commercial potential. Intellectual property searches reveal applications in "kinase inhibition" and "GPCR targeting," areas dominating the biopharmaceutical landscape. This aligns with user queries about "next-generation drug candidates" and "novel bioactive scaffolds," further emphasizing the compound's strategic importance.

In summary, N-{1-(propan-2-yl)piperidin-4-ylmethyl}-4-propoxybenzene-1-sulfonamide represents a compelling case study at the intersection of chemistry and biology. Its multifaceted profile—bridging synthetic accessibility, drug-like properties, and therapeutic potential—makes it a valuable subject for both academic and industrial research. As the scientific community continues to explore its capabilities, this compound is poised to remain a focal point in discussions about innovative pharmacophores and tailored molecular designs.